Cas no 868977-99-5 (4-methoxy-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide)

• Product Name: 4-methoxy-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide
• CAS No: 868977-99-5
• MF: C₁₈H₁₉N₃O₂
• MW: 309.362364053726
• CID: 5860156
• PubChem ID: 7150742
• Update Time: 2025-06-07

4-methoxy-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-[2-(7-methylimidazo[1,2-a]pyridin-2-yl)ethyl]benzamide
• 868977-99-5
• 4-methoxy-N-(2-(7-methylimidazo[1,2-a]pyridin-2-yl)ethyl)benzamide
• MLS000530047
• F1839-0117
• 4-methoxy-N-(2-{7-methylimidazo[1,2-a]pyridin-2-yl}ethyl)benzamide
• HMS2245L23
• SMR000127153
• AKOS016487241
• CHEMBL1352144
• 4-methoxy-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide

• Inchi： 1S/C18H19N3O2/c1-13-8-10-21-12-15(20-17(21)11-13)7-9-19-18(22)14-3-5-16(23-2)6-4-14/h3-6,8,10-12H,7,9H2,1-2H3,(H,19,22)
• InChI Key： PFKYMTPEDQJITR-UHFFFAOYSA-N
• SMILES： C(NCCC1=CN2C(=N1)C=C(C)C=C2)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 309.147726857g/mol
• Monoisotopic Mass: 309.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.6Ų

Additional information on 4-methoxy-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide

4-methoxy-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide (CAS No. 868977-99-5): A Comprehensive Overview

4-methoxy-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide (CAS No. 868977-99-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as MIRA, is a member of the imidazopyridine class and has been extensively studied for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders and cancer.

The chemical structure of 4-methoxy-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide features a unique combination of a benzamide moiety and an imidazopyridine ring system. The presence of the methoxy group and the methyl-substituted imidazopyridine ring contributes to its distinct biological activity and selectivity. The compound's molecular formula is C₁₆H₁₈N₄O₂, with a molecular weight of 306.34 g/mol.

Recent research has highlighted the potential of 4-methoxy-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide as a potent modulator of various biological pathways. One of the key areas of interest is its role as an inhibitor of specific kinases, which are enzymes involved in cell signaling and proliferation. Studies have shown that MIRA can effectively inhibit the activity of certain kinases, such as Aurora B kinase, which is implicated in mitotic progression and chromosome segregation.

In the context of cancer research, 4-methoxy-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide has demonstrated promising antitumor effects in preclinical models. For instance, a study published in the *Journal of Medicinal Chemistry* reported that MIRA significantly reduced tumor growth in xenograft models of breast cancer by inhibiting Aurora B kinase activity. This finding suggests that MIRA could be a valuable candidate for further development as an anticancer agent.

Beyond its anticancer properties, 4-methoxy-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide has also shown potential in the treatment of neurological disorders. Research conducted at the University of California, San Francisco, found that MIRA can modulate neurotransmitter release and receptor function, making it a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its suitability for CNS applications.

The pharmacokinetic profile of 4-methoxy-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide has been extensively characterized in both in vitro and in vivo studies. It exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for drug development. Additionally, preclinical toxicity studies have indicated that MIRA has a favorable safety profile at therapeutic doses.

In conclusion, 4-methoxy-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide (CAS No. 868977-99-5) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development in both oncology and neurology. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical applications.